(3R*,4R*)-3-methyl-4-(tetrahydro-2H-pyran-4-yl)-1-[3-(1H-1,2,4-triazol-1-yl)propanoyl]-4-piperidinol

• IUPAC Name: 1-[(3R,4R)-4-hydroxy-3-methyl-4-(oxan-4-yl)piperidin-1-yl]-3-(1,2,4-triazol-1-yl)propan-1-one
• InChI: InChI=1S/C16H26N4O3/c1-13-10-19(15(21)2-6-20-12-17-11-18-20)7-5-16(13,22)14-3-8-23-9-4-14/h11-14,22H,2-10H2,1H3/t13-,16+/m1/s1
• InChI Key: IQJSNXPVGKGLSR-CJNGLKHVSA-N
• Canonical SMILES: CC1CN(CCC1(C2CCOCC2)O)C(=O)CCN3C=NC=N3
• Isomeric SMILES: C[C@@H]1CN(CC[C@]1(C2CCOCC2)O)C(=O)CCN3C=NC=N3
• Molecular Formula: C16H26N4O3
• Molecular Weight: 322.40 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "(3R*,4R*)-3-methyl-4-(tetrahydro-2H-pyran-4-yl)-1-[3-(1H-1,2,4-triazol-1-yl)propanoyl]-4-piperidinol" often involves multi-component reactions. For example, Shestopalov et al. (2002) described a three-component condensation as a convenient one-step means of synthesizing substituted 6-amino-5-cyanospiro-4-(piperidine-4')-2H,4H-dihydropyrazolo[3,4-b]pyrans, showcasing a method that might be applicable to the synthesis of related compounds (Shestopalov et al., 2002).

Molecular Structure Analysis

The molecular structure of complex organic compounds like this one can be elucidated using techniques such as X-ray crystallography combined with computational methods. Shawish et al. (2021) performed molecular structure investigations on s-triazine derivatives incorporating pyrazole/piperidine/aniline moieties using X-ray crystallography along with Hirshfeld and DFT calculations, which could be analogous to the structural analysis required for our compound of interest (Shawish et al., 2021).

Chemical Reactions and Properties

The reactivity and chemical behavior of "(3R*,4R*)-3-methyl-4-(tetrahydro-2H-pyran-4-yl)-1-[3-(1H-1,2,4-triazol-1-yl)propanoyl]-4-piperidinol" can be inferred from studies on similar molecules. For instance, the work by Mekheimer et al. (1997) on the synthesis of functionalized 4H-Pyrano(3,2-c)pyridines from reactions that could potentially mirror the chemical properties of our compound of interest, highlighting the versatility of the pyran moiety in various chemical transformations (Mekheimer et al., 1997).

Physical Properties Analysis

The physical properties such as solubility, melting point, and molecular geometry can significantly influence the compound's application and behavior in different environments. Research similar to the work of Baraldi et al. (2012), who explored the water solubility of pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidines, could provide insights into the solubility and stability of our compound at physiological pH, an essential aspect for its potential applications (Baraldi et al., 2012).

Chemical Properties Analysis

Analyzing the chemical properties involves understanding the reactivity, stability, and interaction of the compound with various reagents and conditions. The study by Thanh et al. (2023) on the synthesis and inhibitory activity of D-glucose-conjugated 4H-pyrano[2,3-d]pyrimidine−1H-1,2,3-triazole hybrid compounds, for instance, demonstrates the compound's potential bioactivity and interaction with biological targets, which could be relevant for assessing our compound's chemical behavior and potential applications (Thanh et al., 2023).